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An In-depth Technical Guide on the Origin of Palitantin

Abstract
Palitantin is a naturally occurring polyketide, a secondary metabolite produced by several

species of fungi, most notably from the Penicillium genus. First described in 1936, this cyclitol-

like compound has garnered scientific interest due to its diverse biological activities, including

antifungal, anti-HIV, and acetylcholinesterase inhibitory properties. This document provides a

comprehensive overview of the origin of Palitantin, detailing its initial discovery, the primary

producing microorganisms, its biosynthetic pathway, and the experimental methodologies used

for its isolation and characterization.

Discovery and Producing Organism
Palitantin (C₁₄H₂₂O₄) was first isolated and characterized in 1936 by J.H. Birkinshaw and H.

Raistrick.[1][2][3] Their seminal work identified the compound as a metabolic product of the

fungus Penicillium palitans Westling, from which its name is derived.[1][2]

Since its initial discovery, Palitantin has been identified in several other species of Penicillium,

including:

Penicillium brefeldianum[4]

Penicillium commune[5]

Penicillium implicatum[5]
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An Antarctic strain of Geomyces sp.[6]

Other Penicillium sp.[7][8]

The presence of Palitantin across various Penicillium species has made it a useful marker for

the chemotaxonomy of the genus.[1] The producing organism, P. palitans, has been isolated

from diverse environments, including cheese, ancient permafrost deposits, and deep-sea

sediments in Antarctica.[6][9][10]

Physicochemical Properties
Palitantin is a polar, neutral metabolite characterized by a six-membered carbocyclic ring and

a heptadiene side chain.[1][4] Its key properties are summarized in the table below.

Property Value Source

CAS Number 15265-28-8 [7][11]

Molecular Formula C₁₄H₂₂O₄ [1][5][7][11]

Molecular Weight 254.32 g/mol [5][7][11]

Appearance White solid [7]

Melting Point 155-158 °C [7]

Solubility

Soluble in DMSO, Methanol,

Chloroform, Ethyl Acetate.

Insoluble in Hexane, Water.

[7][11]

Biosynthesis of Palitantin
Palitantin is a polyketide, synthesized through the condensation of acetate units.[4][12]

Studies utilizing isotopically labeled precursors have been instrumental in elucidating its

biosynthetic pathway.

Experiments with Penicillium brefeldianum fed with sodium [1,2-¹³C₂]-, [2-²H₃]-, and [1-

¹³C,¹⁸O₂]-acetate confirmed that the molecule is assembled from a polyketide chain.[4]

Crucially, these labeling studies demonstrated that the formation of the six-membered

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.researchgate.net/publication/351093230_Palitantin_derivatives_from_the_Antarctic_fungus_Geomyces_sp_3-1
http://www.biolinks.co.jp/PDF/Palitantin_PDS.pdf
https://10th.bcnp-sbq.com/Abstract/Organic%20Synthesis%20and%20Structural%20Modification/1263275.pdf
https://www.benchchem.com/product/b231872?utm_src=pdf-body
https://www.bioaustralis.com/product/palitantin/
https://www.researchgate.net/publication/351093230_Palitantin_derivatives_from_the_Antarctic_fungus_Geomyces_sp_3-1
https://en.wikipedia.org/wiki/Penicillium_palitans
https://pubmed.ncbi.nlm.nih.gov/39626084/
https://www.benchchem.com/product/b231872?utm_src=pdf-body
https://www.bioaustralis.com/product/palitantin/
https://pubs.rsc.org/en/content/articlelanding/1988/p1/p19880000773
http://www.biolinks.co.jp/PDF/Palitantin_PDS.pdf
https://www.glpbio.com/palitantin.html
https://www.bioaustralis.com/product/palitantin/
https://pubchem.ncbi.nlm.nih.gov/compound/Palitantin
http://www.biolinks.co.jp/PDF/Palitantin_PDS.pdf
https://www.glpbio.com/palitantin.html
https://pubchem.ncbi.nlm.nih.gov/compound/Palitantin
http://www.biolinks.co.jp/PDF/Palitantin_PDS.pdf
https://www.glpbio.com/palitantin.html
http://www.biolinks.co.jp/PDF/Palitantin_PDS.pdf
http://www.biolinks.co.jp/PDF/Palitantin_PDS.pdf
http://www.biolinks.co.jp/PDF/Palitantin_PDS.pdf
https://www.glpbio.com/palitantin.html
https://www.benchchem.com/product/b231872?utm_src=pdf-body
https://www.benchchem.com/product/b231872?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/1988/p1/p19880000773
https://pubs.rsc.org/en/content/articlelanding/1985/c3/c39850001125
https://pubs.rsc.org/en/content/articlelanding/1988/p1/p19880000773
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b231872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


carbocyclic ring does not involve any aromatic intermediates, which distinguishes its

biosynthesis from that of many other fungal polyketides.[4][12]
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Figure 1. Simplified biosynthetic pathway of Palitantin from acetate precursors.

Biological Activity
Palitantin exhibits a range of biological activities, making it a subject of interest for drug

development. It is known to be a potent antifungal agent with minimal toxicity to mammalian

cells.[1] More recently, other activities have been reported.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubs.rsc.org/en/content/articlelanding/1988/p1/p19880000773
https://pubs.rsc.org/en/content/articlelanding/1985/c3/c39850001125
https://www.benchchem.com/product/b231872?utm_src=pdf-body-img
https://www.benchchem.com/product/b231872?utm_src=pdf-body
https://www.benchchem.com/product/b231872?utm_src=pdf-body
https://www.bioaustralis.com/product/palitantin/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b231872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Activity Type Target Value (IC₅₀) Source

Anti-HIV
HIV-1 Integrase (3'-

processing)
350 µM [11]

Anti-HIV
HIV-1 Integrase

(Strand Transfer)
268 µM [11]

Antifungal
Colletotrichum

fragariae

Less active than (-)-

penienone
[10]

Enzyme Inhibition Acetylcholinesterase Potent Inhibitor [8]

Phytotoxicity Agrostis stolonifera Moderate activity [10]

Experimental Protocols
Fungal Fermentation and Isolation of Palitantin
The production of Palitantin is typically achieved through fungal fermentation. While the

original methods by Birkinshaw and Raistrick were foundational, modern protocols have been

optimized for higher yields. One recent study achieved a yield of approximately 160 mg/L.[8]

Methodology:

Inoculation: A pure culture of a Palitantin-producing strain (e.g., Penicillium sp. AMF1a) is

used to inoculate a suitable liquid medium, such as 2% malt medium.[8]

Fermentation: The culture is incubated under controlled conditions (temperature, agitation)

for a period sufficient for secondary metabolite production (typically 7-21 days).

Extraction: The culture broth is separated from the mycelium. The filtrate is then extracted

with an organic solvent, such as methylene chloride or ethyl acetate.[6]

Purification: The crude extract is concentrated under reduced pressure. Purification is

achieved through chromatographic techniques, including silica gel column chromatography

and High-Performance Liquid Chromatography (HPLC), to yield pure Palitantin.[6][7]
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Figure 2. General experimental workflow for the isolation and purification of Palitantin.

Biosynthetic Pathway Elucidation via Isotope Labeling
The protocol to determine the polyketide origin of Palitantin involves feeding the fungus stable

isotopes and tracking their incorporation into the final molecule.
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Methodology:

Precursor Synthesis: Isotopically labeled precursors, such as sodium [1-¹³C,¹⁸O₂]-acetate,

are chemically synthesized.

Labeled Fermentation: The Palitantin-producing organism (e.g., P. brefeldianum) is cultured

in a medium supplemented with the labeled acetate precursor.[4]

Isolation: Palitantin is isolated from the culture using the methods described in Protocol 5.1.

Spectroscopic Analysis: The purified, labeled Palitantin is analyzed using Nuclear Magnetic

Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[4]

Data Interpretation: The ¹³C-NMR and mass spectra are analyzed to identify the positions

and patterns of isotope incorporation. This data reveals the acetate-derived backbone and

rules out alternative pathways, such as those involving aromatic intermediates.[12]
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Figure 3. Workflow for the elucidation of Palitantin's biosynthetic origin.

Conclusion
Palitantin is a fungal polyketide with a well-documented history originating from its discovery in

Penicillium palitans. Its biosynthesis proceeds via a non-aromatic cyclization of an acetate-

derived chain. The compound's diverse biological activities, coupled with optimized

fermentation protocols, ensure its continued relevance in natural product research and as a

potential scaffold for the development of new therapeutic agents. The experimental frameworks

established for its isolation and biosynthetic analysis provide a robust foundation for further

investigation into this and other fungal secondary metabolites.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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